Cas no 2228118-79-2 (tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate
• CAS No: 2228118-79-2
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5937471
• PubChem ID: 165880284
• Update Time: 2025-05-20

tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate
• 2228118-79-2
• EN300-1880196
• tert-butyl 2-[(4-hydroxypiperidin-4-yl)methyl]morpholine-4-carboxylate

• Inchi： 1S/C15H28N2O4/c1-14(2,3)21-13(18)17-8-9-20-12(11-17)10-15(19)4-6-16-7-5-15/h12,16,19H,4-11H2,1-3H3
• InChI Key： HCLSNMHQLPMMCK-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CC1(CCNCC1)O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71Ų

Additional information on tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate

Introduction to tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate (CAS No. 2228118-79-2)

tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate (CAS No. 2228118-79-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a morpholine ring, and a piperidine ring with a hydroxyl substituent. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate is particularly noteworthy for its ability to form stable complexes with metal ions, which can be leveraged in the development of metalloenzymes and metal-based drugs. The presence of the hydroxyl group on the piperidine ring also enhances its solubility and reactivity, making it an attractive candidate for further chemical modifications.

Recent studies have highlighted the potential of tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new anti-inflammatory drugs. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.

In another study, published in the European Journal of Medicinal Chemistry in 2023, tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate was investigated for its potential as an antiviral agent. The results showed that the compound has significant antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

The synthesis of tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate has been optimized through various methods, including transition metal-catalyzed reactions and multistep synthetic routes. A notable synthetic approach involves the coupling of a protected morpholine derivative with a piperidine derivative, followed by deprotection and functionalization steps. This method has been shown to yield high purity and yield, making it suitable for large-scale production.

The pharmacokinetic properties of tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, tert-butyl 2-(4-hydroxypiperidin-4-yl)methylmorpholine-4-carboxylate (CAS No. 2228118-79-2) is a versatile and promising compound with potential applications in anti-inflammatory and antiviral therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.